1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(4-fluoro-3-methylphenyl)propan-1-one

• IUPAC Name: 1-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-3-(4-fluoro-3-methylphenyl)propan-1-one
• InChI: InChI=1S/C19H23FN4O/c1-13-10-14(2-6-17(13)20)3-7-19(25)23-9-8-16(11-23)24-12-18(21-22-24)15-4-5-15/h2,6,10,12,15-16H,3-5,7-9,11H2,1H3
• InChI Key: YCCJRFPAJHXZFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)N2CCC(C2)N3C=C(N=N3)C4CC4)F
• Molecular Formula: C19H23FN4O
• Molecular Weight: 342.4 g/mol

Description

1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(4-fluoro-3-methylphenyl)propan-1-one is a useful research compound. Its molecular formula is C19H23FN4O and its molecular weight is 342.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Researchers have developed synthetic pathways to create complex organic compounds incorporating elements such as pyrrolidine, triazole, and fluorophenyl groups. These compounds are synthesized through methods like click chemistry, cycloaddition reactions, and palladium-catalyzed oxidative cyclization. The resulting molecules are characterized for their structural and chemical properties, contributing to the advancement in organic synthesis methodologies (Maity & Govindaraju, 2010), (Chrovian et al., 2018), (Bacchi et al., 2005).

Biological Applications

• Some studies focus on the potential biological applications of these compounds, exploring their antimicrobial, antifungal, and antitumor properties. This research is crucial for the development of new pharmaceutical agents and understanding the molecular basis of their activity (Zambrano-Huerta et al., 2019), (Carbone et al., 2013).

Catalysis and Chemical Reactions

• The utility of these compounds in catalytic processes and as intermediates in chemical reactions is also a significant area of research. Studies demonstrate their role in facilitating various organic transformations, contributing to the field of catalysis and synthetic chemistry (Amadio et al., 2012), (Rostom et al., 2011).

Advanced Materials and Sensors

• Another application area includes the development of advanced materials and sensors. For instance, certain derivatives are investigated for their selective sensing properties, contributing to the creation of novel sensor technologies that can detect specific ions or molecules with high selectivity and sensitivity (Maity & Govindaraju, 2010).

Mechanism of Action

Target of Action

The primary target of this compound is the Von Hippel-Lindau (VHL) protein . VHL is a key component of the cellular machinery that regulates the stability of Hypoxia-Inducible Factor (HIF), a transcription factor that plays a central role in cellular response to low oxygen conditions .

Mode of Action

The compound acts as an inhibitor of the VHL protein . By inhibiting VHL, it disrupts the degradation of HIF, leading to an increase in HIF levels. This results in the activation of a range of genes that help cells survive under low oxygen conditions .

Biochemical Pathways

The compound affects the HIF pathway . Under normal oxygen conditions, HIF is rapidly degraded by the proteasome, a process that requires the action of VHL. When VHL is inhibited by the compound, HIF degradation is prevented, leading to the activation of the HIF pathway .

Result of Action

The activation of the HIF pathway can have several effects at the molecular and cellular level. It can promote angiogenesis (the formation of new blood vessels), enhance cell survival under hypoxic conditions, and stimulate erythropoiesis (the production of red blood cells) . These effects can be beneficial in the treatment of conditions such as anemia and ischemic diseases .